Cas no 1806238-18-5 (4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806238-18-5
• MF: C₈H₅F₆NO₂
• MW: 261.121223211288
• CID: 4829215
• Update Time: 2025-06-13

4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO2/c1-3-5(16)4(7(9,10)11)2-15-6(3)17-8(12,13)14/h2H,1H3,(H,15,16)
• InChI Key： FVLZRARTIIORAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C)C1=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 403
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3

Additional information on 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806238-18-5)

4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806238-18-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is notable for its combination of a pyridine ring, hydroxyl group, methyl group, and trifluoromethoxy and trifluoromethyl substituents. These functional groups contribute to the compound's unique chemical properties, making it a valuable candidate for further investigation and application in drug discovery.

Recent studies have highlighted the significance of fluorinated compounds in pharmaceutical research due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of trifluoromethoxy and trifluoromethyl groups in 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine enhances its lipophilicity and stability, which are crucial factors in the design of effective drugs.

In the context of medicinal chemistry, 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been explored for its potential as a lead compound in the development of new therapeutic agents. Its structural characteristics make it an attractive candidate for targeting specific biological pathways and receptors. For instance, preliminary studies have shown that this compound exhibits potent activity against certain enzymes and receptors involved in various diseases, including cancer and neurodegenerative disorders.

The hydroxyl group in 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine plays a crucial role in its biological activity. This functional group can participate in hydrogen bonding interactions with target proteins, enhancing the compound's binding affinity and selectivity. Additionally, the hydroxyl group can be readily modified through various chemical reactions, allowing for the synthesis of analogs with optimized properties.

The methyl group in the structure of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine contributes to its overall lipophilicity and can influence the compound's solubility and permeability. These properties are essential for ensuring that the compound can effectively reach its target site within the body.

The pyridine ring is a common heterocyclic moiety found in many biologically active compounds. It provides a rigid planar structure that can facilitate specific interactions with biological targets. The presence of multiple substituents on the pyridine ring in 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine further enhances its versatility and potential for modulating biological activity.

In addition to its potential as a therapeutic agent, 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also been studied for its use as a building block in organic synthesis. Its unique structure makes it a valuable starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced properties and broader applications.

The synthesis of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves several well-established chemical reactions. One common approach involves the reaction of 3-methylpyridin-4(1H)-one with triflic anhydride to form the triflate intermediate, followed by nucleophilic substitution with trifluoroacetic acid to introduce the trifluoromethoxy group. Subsequent steps include the introduction of the trifluoromethyl group and final deprotection to yield the desired product.

The characterization of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been extensively studied using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure and physical properties, which are essential for understanding its behavior in biological systems.

In conclusion, 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806238-18-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further development as a therapeutic agent or as a building block for organic synthesis. Ongoing research continues to explore its full range of applications and optimize its properties for specific uses.